4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate

• Molecular Formula: C22H16N4O4
• Molecular Weight: 400.4 g/mol
• IUPAC Name: [4-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]phenyl] pyridine-4-carboxylate
• InChI: InChI=1S/C22H16N4O4/c27-20(13-26-14-24-19-4-2-1-3-18(19)21(26)28)25-16-5-7-17(8-6-16)30-22(29)15-9-11-23-12-10-15/h1-12,14H,13H2,(H,25,27)
• InChI Key: DTTKSGONIJRKRX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)OC(=O)C4=CC=NC=C4

Description

4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method that allows for its unique properties and functions.

Mechanism of Action

The mechanism of action of 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes involved in inflammation and cancer. It may also act by scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects:
Studies have shown that 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate has a range of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate in lab experiments include its unique properties and functions, which make it a useful tool for studying various biological processes. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate. These include studying its potential use as a therapeutic agent for various diseases, exploring its fluorescent properties for use in imaging and sensing applications, and investigating its potential as a drug delivery system for targeted therapy. Further research is also needed to fully understand its mechanism of action and potential toxicity.
In conclusion, 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate is a unique compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations for use in scientific research.

Synthesis Methods

The synthesis of 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate involves a series of chemical reactions. The starting material for the synthesis is pyridine-4-carboxylic acid, which is reacted with thionyl chloride to form pyridine-4-carbonyl chloride. This intermediate is then reacted with 4-aminophenylacetic acid to form the corresponding amide. The amide is then reacted with 4-oxoquinazoline-3-acetic acid to form the final product, 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate.

Scientific Research Applications

The compound 4-{[(4-oxoquinazolin-3(4H)-yl)acetyl]amino}phenyl pyridine-4-carboxylate has been studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.